molecular formula C10H8Br2Cl2N2O2 B8516096 2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide CAS No. 57647-66-2

2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

Cat. No. B8516096
CAS RN: 57647-66-2
M. Wt: 418.89 g/mol
InChI Key: UYGODNHFBKNYEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide is a useful research compound. Its molecular formula is C10H8Br2Cl2N2O2 and its molecular weight is 418.89 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

57647-66-2

Product Name

2,3-Dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

Molecular Formula

C10H8Br2Cl2N2O2

Molecular Weight

418.89 g/mol

IUPAC Name

2,3-dibromo-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

InChI

InChI=1S/C10H8Br2Cl2N2O2/c11-4-6(12)9(17)16-10(18)15-5-1-2-7(13)8(14)3-5/h1-3,6H,4H2,(H2,15,16,17,18)

InChI Key

UYGODNHFBKNYEF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NC(=O)NC(=O)C(CBr)Br)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

16 g of 3,4-dichloroaniline are dissolved in 200 ml of dry benzene and a solution of 26.0 g of 2,3-dibromopropionyl isocyanate in 50 ml of benzene is added dropwise with cooling at 5° C. The urea formed is immediately precipitated in crystalline form. After stirring for 3 hours at 20° C., the reaction mixture is diluted with the same volume of petroleum ether, filtered and dried. Yield: 39.0 g, m.p: 174° - 175° C.
Quantity
16 g
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200 mL
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26 g
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reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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